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Compound of Interest

Compound Name: 6-chloro-2-fluoroquinoline

CAS No.: 179488-08-5

Cat. No.: B6158876 Get Quote

Chemical Profile & Hazard Identification
Compound: 6-Chloro-2-fluoroquinoline CAS Number: 179488-08-5 Molecular Formula:

C₉H₅ClFN Molecular Weight: 181.59 g/mol [1][2]

Before initiating disposal, you must understand the specific risks associated with this

halogenated heteroaromatic compound.[3] Unlike standard organic waste, the presence of both

Chlorine and Fluorine dictates a strict segregation protocol to prevent downstream equipment

damage and toxic emissions.
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Hazard Category Classification (GHS) Operational Implication

Acute Toxicity H302, H312, H332 (Harmful)

Zero-Contact Protocol: Double

nitrile gloves and face shield

required during waste transfer.

Irritation H315, H319 (Skin/Eye Irritant)

Vapor Control: All handling

must occur within a certified

chemical fume hood.

Combustion HF & HCl Generation

Segregation: Must never be

mixed with non-halogenated

solvents. Incineration requires

scrubbers.

Reactivity Incompatible with Oxidizers

Storage: Do not bulk with nitric

acid, peroxides, or

permanganates.

Pre-Disposal Protocol: Segregation & Solubilization
The most common compliance failure in drug discovery labs is the commingling of halogenated

and non-halogenated waste. 6-Chloro-2-fluoroquinoline is a Halogenated Organic.

Why Segregation Matters (The "Why")
Disposal facilities use different incineration kilns for halogenated waste.

Non-Halogenated: Burned for fuel recovery (cheaper).

Halogenated: Incinerated at >1100°C with alkaline scrubbers to neutralize Hydrogen Fluoride

(HF) and Hydrogen Chloride (HCl) gases.

Critical Risk: If you hide this compound in a non-halogenated drum, the resulting HF gas can

corrode the incinerator's heat exchangers, leading to facility shutdowns and massive fines for

your organization.
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If you are disposing of solid residue or expired powder:

Do not dispose of the solid powder directly into a liquid waste carboy (it may settle and

create a "sludge" that is rejected by the vendor).

Dissolve the solid in a minimal amount of compatible halogenated solvent (e.g.,

Dichloromethane or Chloroform) or a universal solvent like DMSO.

Transfer the solution to the Halogenated Waste stream.

Step-by-Step Disposal Workflow
This workflow ensures compliance with EPA (RCRA) and local EHS regulations.
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Figure 1: Decision logic for the safe disposal of halogenated quinoline waste.
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Detailed Procedure
Step 1: Container Selection[3]

Material: High-Density Polyethylene (HDPE) is preferred for durability. Glass is acceptable

but poses a breakage risk.

Cap: Vented caps are recommended if the waste solution contains volatile solvents (like

DCM) to prevent pressure buildup.

Step 2: Transfer & Bulking
Location: Perform all pouring inside a fume hood.

Funnel: Use a funnel with a lid or a safety waste funnel to minimize evaporation.

Compatibility: Ensure the carboy does not contain strong acids or oxidizers.[4]

Step 3: Labeling (Critical)
Tagging: Attach a Hazardous Waste Tag before the first drop of waste enters the container.

Nomenclature: Write "6-Chloro-2-fluoroquinoline" fully. Do not use abbreviations (e.g., "6-

CFQ") or structural formulas alone.

Constituents: If dissolved, list the solvent (e.g., "95% Dichloromethane, 5% 6-Chloro-2-
fluoroquinoline").

Hazard Checkboxes: Check "Toxic" and "Irritant."

Emergency Spill Response
In the event of a spill outside the fume hood:

Evacuate & Ventilate: The fluorinated nature implies potential respiratory irritation. Clear the

immediate area.

PPE Up: Don double nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use

an N95 or P100 respirator.
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Containment:

Solids: Cover with wet paper towels to prevent dust generation, then wipe up.

Liquids: Use a Universal Absorbent (vermiculite or polypropylene pads). Do not use

sawdust (combustible).

Decontamination: Clean the surface with a soap/water solution.

Disposal of Debris: All contaminated absorbents, gloves, and towels must be bagged,

labeled as "Hazardous Waste (Solid Debris) - Contaminated with Halogenated Organics,"

and processed via the hazardous waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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